Cas no 2138546-89-9 (6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one)

• Product Name: 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one
• CAS No: 2138546-89-9
• MF: C₅H₃N₃OS
• MW: 153.161818742752
• CID: 4641303
• PubChem ID: 18919217
• Update Time: 2025-05-23

6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one

• Inchi： 1S/C5H3N3OS/c9-5-4-3(1-7-8-5)6-2-10-4/h1-2H,(H,8,9)
• InChI Key： SIQKVGBFBMOPTO-UHFFFAOYSA-N
• SMILES： S1C=NC2C=NNC(C1=2)=O

Computed Properties

• Exact Mass: 152.99968290g/mol
• Monoisotopic Mass: 152.99968290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one

6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one: A Comprehensive Overview

The compound with CAS No 2138546-89-9, commonly referred to as 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural versatility. The [1,3]thiazolo[4,5-d]pyridazine core of this molecule is particularly intriguing due to its dual heteroatom framework, combining sulfur and nitrogen atoms in a fused ring system. This combination not only enhances the molecule's stability but also imparts it with distinctive optical and electronic characteristics.

Recent studies have highlighted the potential of 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of novel catalysts. Furthermore, the compound's unique electronic structure has been leveraged in the creation of organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer material. These applications underscore the importance of understanding the molecular properties and reactivity of CAS No 2138546-89-9.

The synthesis of 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one typically involves a multi-step process that requires precise control over reaction conditions. One common approach involves the condensation of thioamide derivatives with pyridazine precursors under high-temperature conditions. This method ensures the formation of the fused heterocyclic ring system while maintaining the integrity of the sulfur and nitrogen atoms. Recent advancements in catalytic methods have further streamlined this process, enabling higher yields and improved purity levels.

From a structural standpoint, 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one exhibits a planar geometry due to the aromatic nature of its fused rings. This planarity is crucial for its electronic properties, as it facilitates efficient charge transport within molecular systems. The presence of electron-withdrawing groups on the pyridazine ring further enhances these properties by modulating the molecule's energy levels. Such characteristics make it an attractive candidate for use in organic electronics and optoelectronic devices.

Moreover, CAS No 2138546-89-9 has shown promise in biological applications. Preliminary studies indicate that it may possess antimicrobial properties due to its ability to interact with bacterial cell membranes. This potential application is currently under investigation, with researchers exploring its efficacy against various pathogens. If successful, this compound could pave the way for new classes of antimicrobial agents that are both effective and environmentally friendly.

In conclusion, 6H,7H-[1,3]thiazolo[4,5-d]pyridazin-7-one represents a versatile and multifaceted compound with a wide range of potential applications. Its unique chemical structure and electronic properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing technological innovations across diverse industries.